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Compound Name: Methyl 9-decenoate

Cat. No.: B1586211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 9-decenoate (C₁₁H₂₀O₂) is an unsaturated fatty acid methyl ester that serves as a

valuable chemical intermediate in the synthesis of various organic compounds.[1] Its utility in

diverse applications, including the production of biofuels and the formulation of flavors and

fragrances, necessitates a thorough understanding of its physical characteristics.[1][2] This

guide provides a detailed overview of the known physical properties of Methyl 9-decenoate,

supported by experimental methodologies for their determination.

Core Physical Properties
The physical characteristics of Methyl 9-decenoate are summarized in the table below. It is

important to note that while some data is available for Methyl 9-decenoate, values for closely

related compounds are also included for comparative purposes and should be considered with

appropriate scientific caution.
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Property Value Notes and Citations

Molecular Formula C₁₁H₂₀O₂ [1][3][4]

Molecular Weight 184.28 g/mol [1][4]

Appearance Liquid [4][5]

Boiling Point 123 °C at 21 Torr [1][5][6]

Density 0.883 ± 0.06 g/cm³ (Predicted) [5][6]

Solubility
Insoluble in water; Soluble in

organic solvents.[1][2]

Exhibits strong lipophilic

character.[1]

logP (Octanol-Water Partition

Coefficient)
4.6 at pH 7.8

Indicates a high affinity for

non-polar environments.[1]

Vapor Pressure 13.37 Pa at 25°C [6]

Refractive Index
nD²⁰ 1.425 (for Methyl

decanoate)

Value for the saturated

analogue, Methyl decanoate.

Melting Point
-14 to -11 °C (for Methyl

decanoate)

Value for the saturated

analogue, Methyl decanoate.

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical research and

development. The following section details standardized methodologies for measuring key

physical parameters of liquid esters like Methyl 9-decenoate.

Determination of Boiling Point under Reduced Pressure
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point,

determination under reduced pressure is essential.

Principle: By lowering the pressure above the liquid, the boiling point is decreased. A vacuum

distillation apparatus is employed to control the pressure and measure the corresponding

boiling temperature.
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Apparatus:

Round-bottom flask

Claisen or distillation head

Thermometer or temperature probe

Condenser

Receiving flask

Vacuum pump

Manometer

Heating mantle with a stirrer

Procedure:

Assemble the vacuum distillation apparatus, ensuring all glass joints are properly sealed.

Place a sample of the liquid ester (e.g., 10-20 mL) and a boiling chip or magnetic stir bar into

the round-bottom flask.

Position the thermometer bulb so that the top of the bulb is level with the bottom of the side

arm of the distillation head.

Gradually apply vacuum to the system, adjusting to the desired pressure as measured by the

manometer.

Begin heating the sample gently with the heating mantle.

Observe the temperature as the liquid begins to boil and the vapor condenses.

Record the stable temperature at which the liquid is distilling as the boiling point at the

recorded pressure.
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Determination of Density
The density of a liquid is its mass per unit volume. Several methods can be employed for

accurate determination.

Principle: The mass of a known volume of the liquid is measured at a specific temperature.

Method 1: Pycnometer Method

Clean and dry a pycnometer of a known volume.

Weigh the empty pycnometer accurately.

Fill the pycnometer with the liquid ester, ensuring no air bubbles are trapped.

Place the pycnometer in a constant temperature bath until it reaches thermal equilibrium.

Adjust the liquid level to the calibration mark.

Wipe the outside of the pycnometer dry and weigh it.

The density is calculated by dividing the mass of the liquid (filled pycnometer weight minus

empty pycnometer weight) by the volume of the pycnometer.

Method 2: Oscillating U-tube Densitometer

Calibrate the instrument with two standards of known density (e.g., dry air and distilled

water).

Inject the liquid ester sample into the U-tube.

The instrument measures the oscillation period of the U-tube, which is related to the density

of the sample.

The density is automatically calculated and displayed by the instrument.

Determination of Solubility
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Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For esters, solubility in both aqueous and organic solvents is of interest.

Qualitative Procedure:

To a small test tube, add approximately 1 mL of the solvent (e.g., water, ethanol, diethyl

ether).

Add a few drops of the liquid ester to the solvent.

Vigorously shake the test tube for about 30 seconds.

Observe whether the ester dissolves completely, forms a separate layer, or is partially

soluble.

Record the observations.

Quantitative Procedure (for Octanol-Water Partition Coefficient, logP): The octanol-water

partition coefficient is a measure of the lipophilicity of a compound. The shake-flask method is a

common technique for its determination.

Prepare a solution of the ester in either water-saturated 1-octanol or 1-octanol-saturated

water.

Place equal volumes of this solution and the other phase (either 1-octanol-saturated water or

water-saturated 1-octanol) into a separatory funnel.

Shake the funnel for a predetermined period to allow for equilibrium to be reached.

Allow the two phases to separate completely.

Carefully collect samples from both the aqueous and octanol layers.

Determine the concentration of the ester in each phase using a suitable analytical technique

(e.g., gas chromatography, HPLC).

The partition coefficient (P) is calculated as the ratio of the concentration in the octanol

phase to the concentration in the aqueous phase. The logarithm of P (logP) is then reported.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the boiling

point of a liquid compound under reduced pressure.
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Caption: Workflow for Boiling Point Determination Under Reduced Pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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